Cas no 1784838-79-4 (3-Bromo-5-chloro-1-methyl-1H-pyrazolo3,4-cpyridine)

• Product Name: 3-Bromo-5-chloro-1-methyl-1H-pyrazolo3,4-cpyridine
• CAS No: 1784838-79-4
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• MDL: MFCD28535726
• CID: 4781912
• PubChem ID: 84705800
• Update Time: 2025-06-08

3-Bromo-5-chloro-1-methyl-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine
• 3-bromo-5-chloro-1-methylpyrazolo[3,4-c]pyridine
• 1784838-79-4
• G14947
• 3-Bromo-5-chloro-1-methyl-1H-pyrazolo3,4-cpyridine

• MDL： MFCD28535726
• Inchi： 1S/C7H5BrClN3/c1-12-5-3-10-6(9)2-4(5)7(8)11-12/h2-3H,1H3
• InChI Key： RWQBTFNWCJCUSN-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(N=CC=2N(C)N=1)Cl

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7

Additional information on 3-Bromo-5-chloro-1-methyl-1H-pyrazolo3,4-cpyridine

Introduction to 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 1784838-79-4)

3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 1784838-79-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazolopyridines, which are known for their diverse pharmacological profiles, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine consists of a pyrazole ring fused to a pyridine ring, with a bromine atom at the 3-position, a chlorine atom at the 5-position, and a methyl group at the 1-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles. 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various cancer cell lines, making it a promising candidate for anticancer drug development.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anticancer properties of 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine. The researchers found that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to be dysregulated in cancer cells.

Beyond its anticancer potential, 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity is attributed to the compound's ability to downregulate the expression of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine have also been evaluated to assess its suitability as a therapeutic agent. A study conducted by researchers at the University of California in 2020 reported that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are essential for ensuring that the drug can be effectively absorbed and distributed in the body, reaching its target tissues at therapeutic concentrations.

In addition to its biological activities, the synthesis of 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine has been optimized to improve yield and purity. A recent publication in Organic & Biomolecular Chemistry described an efficient synthetic route that involves the condensation of 5-bromopyridin-2(1H)-one with 4-chloroacetophenone followed by cyclization with hydrazine hydrate. This method provides high yields and purity levels, making it suitable for large-scale production.

The safety profile of 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine is another important aspect that has been investigated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity towards normal cells. However, further preclinical studies are required to fully evaluate its safety and efficacy before it can be advanced to clinical trials.

In conclusion, 3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 1784838-79-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its use as a potential treatment for various diseases.